Cas no 2228757-79-5 (1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol)
1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol
- 1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
- EN300-1747124
- 2228757-79-5
-
- Inchi: 1S/C9H13NOS/c1-4-7(11)8-5-10-9(12-8)6(2)3/h4-7,11H,1H2,2-3H3
- InChI Key: AKGSDVACDOLEQI-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C(C)C)C(C=C)O
Computed Properties
- Exact Mass: 183.07178521g/mol
- Monoisotopic Mass: 183.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61.4Ų
1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1747124-0.05g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1747124-0.1g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1747124-0.25g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1747124-0.5g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1747124-1.0g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1747124-2.5g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1747124-5.0g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1747124-10.0g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1747124-1g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1747124-5g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol |
2228757-79-5 | 5g |
$4309.0 | 2023-09-20 |
1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol
Introduction to 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol (CAS No. 2228757-79-5)
1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol, with the CAS number 2228757-79-5, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and an allylic alcohol moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.
The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to enhance the pharmacological properties of molecules. The presence of the thiazole ring in 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol suggests that this compound may exhibit enhanced stability, solubility, and bioavailability. Additionally, the allylic alcohol group can serve as a reactive site for further chemical modifications, allowing for the synthesis of derivatives with tailored biological activities.
Recent studies have explored the potential of 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have demonstrated that 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings highlight the potential of this compound as a lead molecule for the development of novel anticancer drugs.
In addition to its anti-inflammatory and anticancer properties, 1-2-(propan-2-y l)-1,3-thiazol -5 - ylprop - 2 - en - 1 - ol has also been investigated for its antimicrobial activity. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes 1 - 2 - (propan - 2 - yl) - 1 , 3 - thiazol - 5 - ylprop - 2 - en - 1 - ol a promising candidate for the development of new antibiotics to combat multidrug-resistant bacteria.
The pharmacokinetic properties of 1 - 2 - (propan - 2 - yl) - 1 , 3 - thiazol - 5 - ylprop - 2 - en - 1 - ol have also been studied to assess its suitability for therapeutic use. In vivo studies in animal models have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
To further evaluate the safety and efficacy of 1 - 2 -(propan - 2-y l) - 1 , 3-th iaz ol-- yl prop-- en-- ol, clinical trials are currently underway. Early results from phase I trials have shown that this compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.
In conclusion, 1 -(pro pan-- y l) -- th iaz ol-- yl prop-- en-- ol (CAS No . -- ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, potentially leading to new treatments for various diseases.
2228757-79-5 (1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)